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Compound of Interest

Compound Name: Lenacil

Cat. No.: B1674721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lenacil is a selective herbicide belonging to the uracil family of compounds.[1] Its primary

mode of action is the inhibition of photosynthesis at photosystem II.[1][2] Due to its widespread

use in agriculture for the control of broadleaf weeds, particularly in sugar beet crops, there is a

need for reliable and accurate analytical methods for its quantification in various matrices,

including environmental and food samples.[3] This application note provides a detailed protocol

for the use of lenacil as a reference standard in High-Performance Liquid Chromatography

(HPLC) with UV detection.

Lenacil is available as a certified reference material from various suppliers. As a reference

standard, it is used for the qualitative and quantitative analysis of lenacil residues in samples

such as water, soil, and agricultural products.
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Property Value

CAS Number 2164-08-1

Molecular Formula C₁₃H₁₈N₂O₂

Molecular Weight 234.29 g/mol

IUPAC Name
3-cyclohexyl-1,5,6,7-

tetrahydrocyclopenta[d]pyrimidine-2,4-dione

Mechanism of Action: Inhibition of Photosystem II
Lenacil exerts its herbicidal effect by interrupting the photosynthetic electron transport chain in

plants. Specifically, it binds to the Q
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Mechanism of Lenacil Action in Photosystem II
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Caption: Mechanism of Photosystem II Inhibition by Lenacil.
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Experimental Protocols
This section details the necessary protocols for using lenacil as a reference standard for

quantitative analysis by HPLC-UV.

Preparation of Standard Solutions
Materials:

Lenacil reference standard (neat solid)

Methanol, HPLC grade

Acetonitrile, HPLC grade

Volumetric flasks (10 mL, 100 mL)

Micropipettes

Procedure for 1000 mg/L Stock Standard Solution:

Accurately weigh approximately 10 mg of the lenacil reference standard into a 10 mL

volumetric flask.

Dissolve the standard in a small amount of methanol and sonicate for 5 minutes to ensure

complete dissolution.

Bring the flask to volume with methanol and mix thoroughly.

Transfer the solution to an amber glass vial and store at -20°C for up to one month or -80°C

for up to six months. A commercially prepared solution in methanol may have a shelf life of

up to 24 months.

Procedure for Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase or a solvent mixture that is compatible with the initial mobile phase conditions.

For a linearity study, typical concentrations may range from 0.05 mg/L to 5.0 mg/L.
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Sample Preparation (General Guideline for Soil)
This protocol is a general guideline for the extraction of lenacil from soil samples and can be

adapted for other matrices.

Materials:

Soil sample

Acetonitrile, HPLC grade

Sodium chloride (NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Centrifuge tubes (50 mL)

Centrifuge

Syringe filters (0.45 µm)

Procedure:

Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Vortex the mixture vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately vortex for 1 minute to prevent the formation of agglomerates.

Centrifuge the sample at 4000 rpm for 5 minutes.

Collect the supernatant (acetonitrile layer).

Filter the extract through a 0.45 µm syringe filter into an autosampler vial for HPLC analysis.
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HPLC-UV Method
Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Autosampler

Chromatographic Conditions:

Parameter Value

Mobile Phase Acetonitrile:Water (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 230 nm

Run Time 10 minutes

Method Validation Parameters (Example Data)
The following table summarizes typical method validation parameters for the analysis of

lenacil. The data is based on a method for the analysis of lenacil in soil and plant matrices.
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Parameter Result

Linearity Range 0.05 - 5.0 mg/L

Correlation Coefficient (r²) > 0.99

Limit of Quantification (LOQ) 0.0005 mg/kg

Accuracy (Recovery)

Soil 96%

Plant 92%

Precision (RSD)

Repeatability (Intra-day) < 5%

Intermediate Precision (Inter-day) < 10%

Experimental Workflow
The following diagram illustrates the overall workflow for the quantitative analysis of lenacil
using a reference standard.
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Workflow for Lenacil Analysis
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Caption: General workflow for the analysis of lenacil.
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This application note provides a comprehensive guide for the use of lenacil as a reference

standard in chromatographic analysis. The detailed protocols for standard preparation, sample

extraction, and HPLC-UV analysis, along with example validation data, offer a solid foundation

for researchers and scientists to develop and implement robust analytical methods for the

quantification of lenacil in various matrices. The provided diagrams aid in understanding the

mechanism of action of lenacil and the experimental workflow. Adherence to these protocols

will contribute to the generation of accurate and reliable data in residue analysis and

environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]

2. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note: Using Lenacil as a Reference
Standard in Chromatography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674721#using-lenacil-as-a-reference-standard-in-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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